Cas no 1261679-75-7 (1-Bromo-3-(difluoromethyl)-2-nitrobenzene)

• Product Name: 1-Bromo-3-(difluoromethyl)-2-nitrobenzene
• CAS No: 1261679-75-7
• MF: C₇H₄BrF₂NO₂
• MW: 252.012968063354
• CID: 4986138
• Update Time: 2025-10-29

1-Bromo-3-(difluoromethyl)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)nitrobenzene
• 1-Bromo-3-(difluoromethyl)-2-nitrobenzene

• Inchi： 1S/C7H4BrF2NO2/c8-5-3-1-2-4(7(9)10)6(5)11(12)13/h1-3,7H
• InChI Key： CGYYOHUQJXSFPV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(F)F)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8

Additional information on 1-Bromo-3-(difluoromethyl)-2-nitrobenzene

Introduction to 1-Bromo-3-(difluoromethyl)-2-nitrobenzene (CAS No. 1261679-75-7)

1-Bromo-3-(difluoromethyl)-2-nitrobenzene, with the CAS number 1261679-75-7, is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its bromine, difluoromethyl, and nitro functional groups, which contribute to its reactivity and stability.

The molecular structure of 1-Bromo-3-(difluoromethyl)-2-nitrobenzene consists of a benzene ring substituted with a bromine atom at the 1-position, a difluoromethyl group at the 3-position, and a nitro group at the 2-position. The presence of these functional groups imparts specific chemical and physical properties that make it an attractive intermediate in the synthesis of various compounds.

In the pharmaceutical industry, 1-Bromo-3-(difluoromethyl)-2-nitrobenzene has been explored as a key intermediate in the synthesis of novel drugs. Recent studies have shown that compounds derived from this intermediate exhibit promising biological activities, including antimicrobial, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of difluoromethylated derivatives from 1-Bromo-3-(difluoromethyl)-2-nitrobenzene, which demonstrated potent antiviral activity against several strains of influenza virus.

The difluoromethyl group in 1-Bromo-3-(difluoromethyl)-2-nitrobenzene is particularly noteworthy due to its ability to enhance the metabolic stability and bioavailability of drug candidates. This functional group has been shown to improve the pharmacokinetic properties of many compounds, making it an attractive feature for drug design. Additionally, the bromine atom can be readily substituted with other functional groups through various chemical reactions, providing flexibility in synthetic pathways.

In the field of organic synthesis, 1-Bromo-3-(difluoromethyl)-2-nitrobenzene serves as a valuable building block for constructing complex molecules. Its reactivity towards nucleophilic substitution reactions makes it an ideal starting material for the preparation of diverse derivatives. For example, a recent publication in the Tetrahedron Letters described a novel synthetic route using 1-Bromo-3-(difluoromethyl)-2-nitrobenzene to synthesize a series of heterocyclic compounds with potential applications in materials science and catalysis.

The physical properties of 1-Bromo-3-(difluoromethyl)-2-nitrobenzene, such as its melting point, boiling point, and solubility, have been extensively studied. These properties are crucial for optimizing synthetic protocols and ensuring the compound's stability during storage and transportation. The compound is typically supplied as a colorless liquid or solid, depending on its purity and form.

Safety considerations are an important aspect when handling 1-Bromo-3-(difluoromethyl)-2-nitrobenzene. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safe use. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

In conclusion, 1-Bromo-3-(difluoromethyl)-2-nitrobenzene (CAS No. 1261679-75-7) is a highly versatile compound with significant potential in pharmaceutical and chemical research. Its unique combination of functional groups makes it an ideal intermediate for synthesizing novel compounds with diverse biological activities. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in modern chemistry.